Cas no 141580-95-2 (1-Chloro-4-(3-ethynylphenoxy)benzene)

• Product Name: 1-Chloro-4-(3-ethynylphenoxy)benzene
• CAS No: 141580-95-2
• MF: C₁₄H₉ClO
• MW: 228.673662900925
• MDL: MFCD02181080
• CID: 5669230
• PubChem ID: 19422231
• Update Time: 2026-03-11

1-Chloro-4-(3-ethynylphenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• MFCD02181080
• 1-(4-Chlorophenoxy)-3-ethynylbenzene
• 1-chloro-4-(3-ethynylphenoxy)benzene
• DTXSID301289078
• 141580-95-2
• SCHEMBL9049234
• EN300-27118183
• Benzene, 1-(4-chlorophenoxy)-3-ethynyl-
• 1-Chloro-4-(3-ethynylphenoxy)benzene

• MDL： MFCD02181080
• Inchi： 1S/C14H9ClO/c1-2-11-4-3-5-14(10-11)16-13-8-6-12(15)7-9-13/h1,3-10H
• InChI Key： RAZLGBOBIBNHDQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 228.0341926g/mol
• Monoisotopic Mass: 228.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 327.1±22.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-Chloro-4-(3-ethynylphenoxy)benzene

Research Brief on 1-Chloro-4-(3-ethynylphenoxy)benzene (CAS: 141580-95-2): Recent Advances and Applications in Chemical Biology and Medicine

1-Chloro-4-(3-ethynylphenoxy)benzene (CAS: 141580-95-2) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of more complex molecules, particularly in the context of targeted therapies and molecular probes.

One of the most notable applications of 1-Chloro-4-(3-ethynylphenoxy)benzene is its role in click chemistry, where its ethynyl group facilitates efficient coupling reactions with azide-containing compounds. This property has been leveraged in the development of novel bioconjugates and fluorescent probes, enabling researchers to study biological processes with high precision. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of a series of kinase inhibitors, highlighting its potential in oncology research.

In addition to its role in click chemistry, 1-Chloro-4-(3-ethynylphenoxy)benzene has been investigated for its pharmacological properties. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings, reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, indicate its potential as a scaffold for anti-inflammatory drug development.

The compound's physicochemical properties, including its stability and solubility, have also been a subject of recent research. A 2022 study in Chemical Research in Toxicology evaluated its metabolic stability and identified key metabolites, providing valuable insights for future pharmacokinetic studies. These findings are particularly relevant for researchers aiming to optimize the compound's bioavailability and therapeutic efficacy.

Despite these promising developments, challenges remain in the widespread application of 1-Chloro-4-(3-ethynylphenoxy)benzene. Issues such as scalability of synthesis and potential toxicity profiles of its derivatives require further investigation. Ongoing research efforts, as highlighted in a recent review in ACS Chemical Biology, are focused on addressing these limitations through structural modifications and advanced synthetic methodologies.

In conclusion, 1-Chloro-4-(3-ethynylphenoxy)benzene (CAS: 141580-95-2) represents a valuable chemical entity with diverse applications in chemical biology and medicinal chemistry. Its unique structural features and reactivity profile continue to inspire innovative research across multiple therapeutic areas. As our understanding of its properties and potential grows, this compound is likely to play an increasingly important role in drug discovery and development pipelines.